Cas no 825635-46-9 (2,5-Pyrrolidinedione,1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy]- (9CI))

• Product Name: 2,5-Pyrrolidinedione,1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy]- (9CI)
• CAS No: 825635-46-9
• MF: C₁₈H₁₄F₉NO₅
• MW: 495.293097019196
• CID: 715915
• PubChem ID: 16211001
• Update Time: 2025-10-28

2,5-Pyrrolidinedione,1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy]- (9CI)
• N-[4-(1H,1H,2H,2H-PERFLUOROHEXYL)BENZYLOXYCARBONYLOXY]SUCCINIMIDE
• N-[4-(3,3,4,4,5,5,6,6,6-NONAFLUOROHEXYL)BENZYLOXYCARBONYLOXY]SUCCINIMIDE
• NS00109998
• 1-[({[4-(3,3,4,4,5,5,6,6,6-Nonafluorohexyl)benzyl]oxy}carbonyl)oxy]-2,5-pyrrolidinedione
• DTXSID30893407
• 1-[[[[4-(2-(Perfluorobutyl)-1-ethyl)phenyl]methoxy]carbonyl]oxy]-2,5-pyrrolidinedione
• (2,5-dioxopyrrolidin-1-yl) [4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methyl carbonate
• 825635-46-9
• 2,5-Dioxopyrrolidin-1-yl (4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)benzyl) carbonate

• Inchi： 1S/C18H14F9NO5/c19-15(20,16(21,22)17(23,24)18(25,26)27)8-7-10-1-3-11(4-2-10)9-32-14(31)33-28-12(29)5-6-13(28)30/h1-4H,5-9H2
• InChI Key： ZCRHOADSHVJCKU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(CCC1C=CC(COC(=O)ON2C(CCC2=O)=O)=CC=1)F

Computed Properties

• Exact Mass: 495.07300
• Monoisotopic Mass: 495.07282601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 417.1°C at 760 mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.463
• PSA: 72.91000
• LogP: 4.74250

2,5-Pyrrolidinedione,1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy]- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Additional information on 2,5-Pyrrolidinedione,1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy]- (9CI)

Introduction to 2,5-Pyrrolidinedione,1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy]- (9CI) (CAS No. 825635-46-9)

2,5-Pyrrolidinedione, a heterocyclic compound with the molecular formula C₂₁H₁₉F₉O₄, is a derivative of pyrrolidinedione featuring a unique 1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy] substituent. This compound (CAS No. 825635-46-9) has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. The presence of 3,3,4,4,5,5,6,6,6-nonafluorohexyl and phenyl moieties introduces fluorine atoms and aromatic rings that enhance its lipophilicity and metabolic stability, making it a promising candidate for drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and purity. The introduction of the methoxy and carbonyl groups further complicates the synthesis but also contributes to the compound's versatility in medicinal chemistry applications. Recent advances in synthetic methodologies have enabled the efficient preparation of such complex molecules using transition-metal-catalyzed reactions and flow chemistry techniques.

In the realm of medicinal chemistry, 2,5-Pyrrolidinedione derivatives have been extensively studied for their potential therapeutic effects. The fluorinated aromatic ring in this compound is particularly noteworthy as fluorine substitution can modulate pharmacokinetic properties such as bioavailability and metabolic clearance. Studies have shown that fluorinated compounds often exhibit enhanced binding affinity to biological targets due to their ability to mimic hydrophobic interactions and improve molecular rigidity.

The 1-[[[[4-(3,3,4,4,5,5,6,6,6-nonafluorohexyl)phenyl]methoxy]carbonyl]oxy] moiety in this compound suggests its utility as a building block for more complex drug candidates. The carbonyl group can serve as a site for further functionalization via condensation reactions with amines or hydrazines to generate amides or hydrazides. These functional groups are frequently incorporated into drug molecules to improve solubility or target specific biological pathways.

Recent research has highlighted the role of pyrrolidinediones in modulating enzyme activity and receptor binding. For instance, derivatives of pyrrolidinedione have been investigated for their potential in treating neurological disorders by interacting with neurotransmitter receptors. The unique structural features of this compound may enable it to interact with specific binding sites on enzymes or receptors with high selectivity.

The 3,3,4,4,5,5,6,6,6-nonafluorohexyl group is particularly interesting from a chemical biology perspective. Fluoroalkyl chains are known to enhance the stability of pharmaceutical compounds against metabolic degradation by enzymes such as cytochrome P450 oxidases. This property makes fluorinated compounds valuable in drug design for improving pharmacological duration and efficacy.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may serve as an intermediate in the synthesis of larger molecules used in agrochemicals or materials science. The combination of fluorine atoms and aromatic rings can impart unique electronic properties to materials derived from this compound.

The development of new synthetic routes for 2，5-Pyrrolidinedione derivatives continues to be an active area of research. Advances in computational chemistry have enabled the prediction of optimal reaction conditions before experimental trials are conducted， saving time and resources in drug discovery pipelines。 Machine learning models are increasingly being used to identify novel synthetic pathways based on large datasets of known reactions。

The pharmacological evaluation of this compound is ongoing， with researchers exploring its potential in treating inflammation， cancer， and other diseases。 Preclinical studies have shown promising results when tested against various disease models， suggesting that further investigation is warranted。 Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications。

The safety profile of this compound must be thoroughly evaluated before it can be considered for therapeutic use。 Toxicological studies are necessary to assess potential side effects， including acute toxicity， chronic exposure risks， and environmental impact。 Regulatory agencies require comprehensive data on a drug's safety profile before approving it for human use。

In conclusion， 2，5-Pyrrolidinedione，1-[[[[4-(3，3，4，4，5，5，6，6，6-nonafluorohexyl)phenyl)methoxy]carbonyl]oxy] (CAS No. 825635-46-9) is a structurally complex molecule with significant potential in pharmaceutical development。 Its unique combination of fluorine-containing groups and aromatic rings makes it an attractive candidate for further exploration。 Continued research into its synthesis، pharmacology، and safety will determine its future role in medicine。